Cas no 62823-14-7 (3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol)

• Product Name: 3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol
• CAS No: 62823-14-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD02682039
• CID: 501717
• PubChem ID: 2776393
• Update Time: 2025-04-19

3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)methanol
• 2H-1,5-Benzodioxepin-7-methanol,3,4-dihydro-
• 3,4-DIHYDRO-2H-1,5-BENZODIOXEPIN-7-YLMETHANOL
• 3,4-dihydro-2h-1,5-benzodioxepine-7-ylmethanol
• 3,4-Trimethylendioxy-benzylalkohol
• Oprea1_149881
• SDCCGMLS-0065974.P001
• SCHEMBL3083264
• MFCD02682039
• DTXSID90380040
• AKOS009158595
• 62823-14-7
• 3,4-Dihydro-2H-1,5-benzodioxepin-7-ylmethanol, AldrichCPR
• FT-0614307
• CS-0326801
• SY312579
• 3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol

• MDL： MFCD02682039
• Inchi： 1S/C10H12O3/c11-7-8-2-3-9-10(6-8)13-5-1-4-12-9/h2-3,6,11H,1,4-5,7H2
• InChI Key： FREFWPXUSXRBLF-UHFFFAOYSA-N
• SMILES： O1C2C=C(CO)C=CC=2OCCC1

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 315.9±11.0 °C at 760 mmHg
• Flash Point: 144.9±19.3 °C
• Refractive Index: 1.554
• PSA: 38.69000
• LogP: 1.34020
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-Dihydro-2H-1,5-benzodioxepin-7-yl-methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)